4-{[(9H-xanthen-9-ylthio)acetyl]amino}benzoic acid

• IUPAC Name: 4-[[2-(9H-xanthen-9-ylsulfanyl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C22H17NO4S/c24-20(23-15-11-9-14(10-12-15)22(25)26)13-28-21-16-5-1-3-7-18(16)27-19-8-4-2-6-17(19)21/h1-12,21H,13H2,(H,23,24)(H,25,26)
• InChI Key: DVDRLCOHRHUAGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)SCC(=O)NC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C22H17NO4S
• Molecular Weight: 391.4 g/mol

Description

The compound “4-{[(9H-xanthen-9-ylthio)acetyl]amino}benzoic acid” is a complex organic molecule that contains several functional groups. It includes a xanthone moiety, which is an oxygen-containing heterocycle known as 9H-xanthen-9-one. Xanthones are yellow-colored and have a dibenzo-γ-pyrone framework. The compound also contains a 4-aminobenzoic acid (also known as para-aminobenzoic acid or PABA) moiety.

Synthesis Analysis

The synthesis of xanthones has been extensively studied. Classical methods involve the use of polyphenol and different salicylic acids heated with acetic anhydride as the dehydrating agent. More recent methods have utilized various catalysts such as ytterbium, palladium, ruthenium, and copper. Other strategies include the use of chromen-4-ones as building blocks, the Friedel–Crafts reaction, Ullmann-ether coupling, metal-free oxidative coupling, and various types of cycloadditions.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex due to the presence of several functional groups. The xanthone moiety has a molecular formula of C13H8O2. The 4-aminobenzoic acid moiety has a molecular formula of H2NC6H4CO2H.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would likely be complex due to the presence of several reactive functional groups. The xanthone moiety can undergo various types of reactions, including cycloadditions. The 4-aminobenzoic acid moiety can also participate in various reactions due to the presence of the amino and carboxylic acid groups.

Future Directions

Future research could focus on further elucidating the synthesis, properties, and potential applications of “4-{[(9H-xanthen-9-ylthio)acetyl]amino}benzoic acid”. Given the promising biological activities of xanthones, this compound could be of interest in the development of new pharmaceuticals. Further studies could also explore the physical and chemical properties of this compound, as well as its safety and hazards.